4'-OH-2,3',5',6-Tetrabromodiphenyl Ether
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Description
4’-OH-2,3’,5’,6-Tetrabromodiphenyl Ether is a biochemical used for proteomics research . It is a type of polybrominated diphenyl ether (PBDE), an organobromine compound . PBDEs are used as flame retardants in various consumer products .
Molecular Structure Analysis
The molecular formula of 4’-OH-2,3’,5’,6-Tetrabromodiphenyl Ether is C12H6Br4O2 . The molecular weight is 501.79 .Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '4'-OH-2,3',5',6-Tetrabromodiphenyl Ether' involves the bromination of diphenyl ether followed by hydroxylation at the 4-position.", "Starting Materials": [ "Diphenyl ether", "Bromine", "Acetic acid", "Sodium acetate", "Hydrogen peroxide", "Water" ], "Reaction": [ "Step 1: Bromination of diphenyl ether using bromine in acetic acid to form 2,3',4,5'-Tetrabromodiphenyl ether", "Step 2: Hydrogen peroxide and sodium acetate are added to the reaction mixture to form 4,5'-dihydroxy-2,3',3,4'-tetrabromodiphenyl ether", "Step 3: Further bromination with bromine in acetic acid yields '4'-OH-2,3',5',6-Tetrabromodiphenyl Ether'" ] } | |
CAS No. |
1622183-96-3 |
Molecular Formula |
C12H6Br4O2 |
Molecular Weight |
501.794 |
IUPAC Name |
2,6-dibromo-4-(2,6-dibromophenoxy)phenol |
InChI |
InChI=1S/C12H6Br4O2/c13-7-2-1-3-8(14)12(7)18-6-4-9(15)11(17)10(16)5-6/h1-5,17H |
InChI Key |
APAMXFBEBPWCIO-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C(=C1)Br)OC2=CC(=C(C(=C2)Br)O)Br)Br |
Origin of Product |
United States |
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